Cas no 138754-50-4 (1,4,8,11-Pentacenetetrone, 2,3,9,10-tetramethyl-)

• Product Name: 1,4,8,11-Pentacenetetrone, 2,3,9,10-tetramethyl-
• CAS No: 138754-50-4
• MF: C₂₆H₁₈O₄
• MW: 394.418727397919
• CID: 1255575
• PubChem ID: 71342441
• Update Time: 2025-04-20

1,4,8,11-Pentacenetetrone, 2,3,9,10-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1,4,8,11-Pentacenetetrone, 2,3,9,10-tetramethyl-
• 2,3,9,10-tetramethylpentacene-1,4,8,11-tetrone
• 2,3,9,10-tetramethyl-1,4,8,11-pentacenetetrone
• FHUFRZCNYKLOQQ-UHFFFAOYSA-N
• DTXSID80769204
• SCHEMBL14799738
• 138754-50-4

• Inchi： 1S/C26H18O4/c1-11-12(2)24(28)20-8-16-6-18-10-22-21(25(29)13(3)14(4)26(22)30)9-17(18)5-15(16)7-19(20)23(11)27/h5-10H,1-4H3
• InChI Key： FHUFRZCNYKLOQQ-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C(C)C(C2=CC3C=C4C=C5C(C(C)=C(C)C(C5=CC4=CC=3C=C21)=O)=O)=O

Computed Properties

• Exact Mass: 394.12054
• Monoisotopic Mass: 394.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 0
• Complexity: 787
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• PSA: 68.28